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Compound of Interest

Compound Name: SP-141

Cat. No.: B10764211

For Researchers, Scientists, and Drug Development Professionals

Abstract

SP-141 is a potent and specific small molecule inhibitor of Mouse double minute 2 homolog
(MDM2), a key negative regulator of the p53 tumor suppressor. By promoting the auto-
ubiquitination and subsequent proteasomal degradation of MDM2, SP-141 can restore p53
function in cancer cells, making it a valuable tool for cancer research and drug development.[1]
[2][3] This document provides a detailed protocol for the preparation of a stock solution of SP-
141 using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol will ensure the
accurate and safe preparation of SP-141 for in vitro and in vivo studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for SP-141.
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Property Value Source
Molecular Weight 324.38 g/mol [11[3]
CAS Number 1253491-42-7 [4]
Appearance Solid [4]

65 mg/mL (200.38 mM) to 125
mg/mL (385.35 mM). Note:
Solubility can be affected by

Solubility in DMSO the purity of DMSO; use of [11121[3]
fresh, anhydrous DMSO is
recommended. Sonication may

be required.

<0.5 uM (0.38-0.50 puM) in
In Vitro ICso human pancreatic cancer cell [1][2]

lines

40 mg/kg (intraperitoneal
In Vivo Dosage injection, 5 days/week) in [1112]

mouse models

Safety and Handling Precautions

SP-141 is a chemical compound intended for laboratory research use only. A comprehensive
understanding of its potential hazards and proper handling procedures is crucial.

Hazard Identification:

o Causes skin irritation.[4]

o Causes serious eye irritation.[4]

o May cause respiratory irritation.[4]

Recommended Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.
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o Eye Protection: Use safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If handling large quantities or creating dust, use a NIOSH-approved
respirator.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid breathing dust, fumes, or vapors.[4]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[4]

First Aid Measures:

If on skin: Wash with plenty of soap and water.[4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[4]

If inhaled: Move person into fresh air.[4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[4]

In all cases of exposure, seek medical attention.

Experimental Protocol: Preparation of a 10 mM SP-
141 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SP-141 in DMSO. The
concentration can be adjusted based on experimental needs.

Materials:
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 SP-141 powder (CAS: 1253491-42-7)

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

» Vortex mixer

e Sonicator (optional, but recommended)
Calculations:

To prepare a 10 mM stock solution, the required mass of SP-141 can be calculated using the
following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 324.38 g/mol = 3.2438 mg

Procedure:

e Weighing SP-141: Carefully weigh out the calculated amount of SP-141 powder using an
analytical balance in a tared, sterile microcentrifuge tube or vial.

e Adding DMSO: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to
the tube containing the SP-141 powder.

» Dissolving SP-141:
o Cap the tube securely and vortex thoroughly for 1-2 minutes.

o Visually inspect the solution for any undissolved patrticles.
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o If particles remain, sonicate the solution for 5-10 minutes in a water bath sonicator.[3]

e Final Inspection: Once the SP-141 is fully dissolved, the solution should be clear and free of
particulates.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for long-term
storage (up to 2 years).[2]

o Properly label all tubes with the compound name, concentration, date, and initials.

Visualizations
Experimental Workflow
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Workflow for SP-141 Stock Solution Preparation

Preparation

(Calculate required mass of SP-141 and volume of DMSO)

;

Weigh SP-141 powder

l

Add anhydrous DMSO

(Vortex to dissolve)
(Sonicate if necessara

Ensure complete dissolution

Stogage

Gliquot into single-use tubes)
(Store at -20°C or -80°C)
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Simplified Signaling Pathway of SP-141

Normal State (High MDM2) After SP-141 Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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